Cas no 444613-01-8 (5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole)

• Product Name: 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole
• CAS No: 444613-01-8
• MF: C₂₀H₁₇ClF₃NS
• MW: 395.868893384933
• CID: 5924458
• Update Time: 2025-08-05

5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole

• Inchi： 1S/C20H17ClF3NS/c21-13-18-17(8-4-7-14-5-2-1-3-6-14)25-19(26-18)15-9-11-16(12-10-15)20(22,23)24/h1-3,5-6,9-12H,4,7-8,13H2
• InChI Key： UTTPQMMEQHJXJH-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(CCCC2=CC=CC=C2)N=C1C1=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole

Recent Advances in the Study of 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole (CAS: 444613-01-8)

The compound 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole (CAS: 444613-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a specific kinase implicated in inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and selectivity profile of the compound, revealing its potential as a targeted therapeutic agent.

Another significant development involves the exploration of the compound's role in cancer therapy. Preliminary findings from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole may act as a modulator of apoptosis pathways in certain cancer cell lines. The study highlighted the compound's ability to induce cell cycle arrest and apoptosis, with minimal cytotoxicity to normal cells, making it a promising candidate for further preclinical evaluation.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole have been reported. A 2023 paper in Organic Process Research & Development detailed a scalable and efficient synthesis route, addressing previous challenges related to yield and purity. This development is expected to facilitate larger-scale production for further biological testing and potential clinical applications.

The pharmacokinetic and toxicological profiles of 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole are also under investigation. Early-stage studies in animal models have shown favorable absorption and distribution characteristics, although further optimization may be required to improve metabolic stability. These findings underscore the compound's potential as a viable drug candidate, pending additional validation and refinement.

In conclusion, the growing body of research on 5-(Chloromethyl)-4-(3-phenylpropyl)-2-[4-(trifluoromethyl)phenyl]thiazole (CAS: 444613-01-8) highlights its multifaceted potential in medicinal chemistry. From its kinase inhibitory properties to its apoptotic effects in cancer cells, this compound represents a promising avenue for future drug development. Continued research efforts are expected to further elucidate its mechanisms and optimize its therapeutic efficacy.